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Progression-Free Survival (PFS) of ALK Inhibitors

ALK Inhibitor
(Trial Name)

Comparison
Median PFS
(Months)

Hazard Ratio
(HR) for PFS

Key Patient
Population

Ensartinib (eXalt3)
[1] [2] [3]

vs. Crizotinib 25.8 vs. 12.7 HR 0.51 (95%
CI 0.35-0.72)

ALK+ NSCLC, ALK
TKI-naive

Alectinib (ALEX)
[4]

vs. Crizotinib 34.8 vs. 10.9
(BICR)

HR 0.43 (95%
CI 0.32-0.58)

ALK+ NSCLC,
treatment-naive

Brigatinib (ALTA-
1L) [5]

vs. Crizotinib 24.0 vs. 11.0
(BICR)

HR 0.48 (95%
CI 0.35-0.66)

ALK+ NSCLC, ALK
TKI-naive

Lorlatinib
(CROWN) [6]

vs. Crizotinib Not Reached vs.
9.1 (BICR)

HR 0.19 (95%
CI 0.13-0.27)

ALK+ NSCLC,
treatment-naive

Crizotinib
(PROFILE 1014)
[5]

vs.
Chemotherapy

10.9 vs. 7.0 - ALK+ NSCLC,
previously untreated
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Detailed Experimental Data and Protocols

To critically evaluate these results, it is essential to understand the design and patient populations of the trials

from which this data originates.

Ensartinib vs. Crizotinib (eXalt3 Trial)

Trial Design: Global, open-label, multicenter, randomized (1:1), Phase 3 study (NCT02767804) [1]
[3].

Patient Population: 290 patients with advanced, recurrent, or metastatic ALK-positive NSCLC who
had not received prior ALK inhibitor treatment. Patients could have received up to one prior

chemotherapy regimen [1].
Interventions:

Experimental Arm: Ensartinib 225 mg, orally, once daily.
Control Arm: Crizotinib 250 mg, orally, twice daily.

Primary Endpoint: PFS assessed by a Blinded Independent Review Committee (BIRC) using
RECIST v1.1 [1].

Key Secondary Endpoints: Overall survival (OS), intracranial response rate, time to CNS
progression [1] [3].

Alectinib vs. Crizotinib (ALEX Trial)

Trial Design: Randomized, open-label, Phase 3 trial (NCT02075840) [4].
Patient Population: 303 patients with previously untreated, advanced ALK-positive NSCLC [4].

Interventions:
Experimental Arm: Alectinib 600 mg, orally, twice daily.

Control Arm: Crizotinib 250 mg, orally, twice daily.
Primary Endpoint: PFS assessed by investigator using RECIST v1.1. The BIRC-assessed median

PFS was even longer at 34.8 months [4].

Indirect Comparisons and Network Meta-Analyses

Since head-to-head trials between ensartinib and other second-generation TKIs like alectinib are not

available, network meta-analyses (NMAs) provide indirect evidence.
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A 2023 Systematic Review and NMA that included 12 trials suggested that ensartinib might have
a PFS advantage over alectinib (HR 0.62; 95% CI 0.40–0.96). The analysis ranked ensartinib
highest for PFS among the treatments compared [7].

An Earlier 2021 Bayesian NMA of 9 trials concluded that alectinib and lorlatinib were associated
with the best therapeutic efficacy, but also found that ensartinib was among the treatments yielding

the most favorable PFS [5].
Important Consideration: These findings are indirect comparisons. The authors of a letter

commenting on the 2023 NMA emphasized that such analyses have limitations and "cannot replace
head-to-head clinical trials" [8].

The following diagram illustrates the mechanism of action of ALK inhibitors like ensartinib in targeting the

ALK fusion protein in NSCLC.
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Interpretation and Context for Professionals

Established Superiority over Crizotinib: The data firmly establishes that next-generation ALK TKIs,
including ensartinib, alectinib, brigatinib, and lorlatinib, offer significantly improved PFS over the first-

generation crizotinib, alongside better CNS efficacy [1] [4] [6].
The Role of Indirect Evidence: While NMAs are valuable for generating hypotheses, their results

should be interpreted with caution. The apparent PFS advantage of ensartinib over alectinib in one
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analysis requires validation in direct, randomized studies [7] [8].

Consider the Entire Clinical Profile: When selecting a TKI, PFS is one critical factor among others,
including overall survival (OS), intracranial efficacy, safety profile, and quality of life. For

instance, while the eXalt3 trial showed a dramatic PFS benefit for ensartinib, its OS data were not
yet statistically significant at the time of analysis [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10067357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10151130/
https://www.smolecule.com/products/s549071?utm_src=pdf-body
https://www.fda.gov/drugs/resources-information-approved-drugs/fda-approves-ensartinib-alk-positive-locally-advanced-or-metastatic-non-small-cell-lung-cancer
https://pubmed.ncbi.nlm.nih.gov/34473194/
https://www.smolecule.com/products/s549071?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8414368/
https://www.fda.gov/drugs/resources-information-approved-drugs/fda-approves-ensartinib-alk-positive-locally-advanced-or-metastatic-non-small-cell-lung-cancer
https://pubmed.ncbi.nlm.nih.gov/34473194/
https://oncodaily.com/oncolibrary/alex-trial
https://pmc.ncbi.nlm.nih.gov/articles/PMC8620528/
https://dailyreporter.esmo.org/esmo-congress-2025/non-small-cell-lung-cancer/adjuvant-alk-tkis-show-robust-and-durable-disease-free-survival-benefit-in-non-small-cell-lung-cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC10067357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10151130/
https://www.smolecule.com/products/b549071#ensartinib-progression-free-survival-versus-other-tkis
https://www.smolecule.com/products/b549071#ensartinib-progression-free-survival-versus-other-tkis
https://www.smolecule.com/products/b549071#ensartinib-progression-free-survival-versus-other-tkis
https://www.smolecule.com/products/s549071?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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